Cas no 239080-86-5 (1H-Indol-4-yl 2,4-difluorobenzenesulfonate)
239080-86-5 structure
Product Name:1H-Indol-4-yl 2,4-difluorobenzenesulfonate
CAS No:239080-86-5
MF:C14H9F2NO3S
MW:309.287969350815
CID:4711643
Update Time:2023-08-16
1H-Indol-4-yl 2,4-difluorobenzenesulfonate Chemical and Physical Properties
Names and Identifiers
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- benzenesulfonic acid,2,4-difluoro-,1h-indol-4-yl ester
- 1H-indol-4-yl 2,4-difluorobenzenesulfonate
- 1H-Indol-4-yl 2,4-difluorobenzenesulfonate
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- Inchi: 1S/C14H9F2NO3S/c15-9-4-5-14(11(16)8-9)21(18,19)20-13-3-1-2-12-10(13)6-7-17-12/h1-8,17H
- InChI Key: MOOKLXDXRFXTLL-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1F)F)(=O)(=O)OC1=CC=CC2=C1C=CN2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 467
- Topological Polar Surface Area: 67.5
1H-Indol-4-yl 2,4-difluorobenzenesulfonate Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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